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Compound of Interest

Compound Name: Nonanal-d18

Cat. No.: B15139109

This guide provides comprehensive safety information and handling precautions for Nonanal-
d18, intended for researchers, scientists, and professionals in drug development.

Chemical Identification and Properties

Nonanal-d18 is the deuterated analogue of Nonanal.[1] It is commonly used in research as a
labeled internal standard.

Table 1: Chemical and Physical Properties of Nonanal-d18
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Property

Value

Source

Chemical Name

Nonanal-d18

LGC Standards

Nonanaldehyde-d18, Aldehyde

CymitQuimica,
Synonyms C9-d18, Pelargonaldehyde- N
Pharmaffiliates[1][2]
dis
CAS Number 1466552-36-2 LGC Standards[3]

Molecular Formula CoD1s0O CymitQuimica[1]
] CymitQuimica, LGC
Molecular Weight 160.35 g/mol
Standards[1][3]
) CymitQuimica,
Appearance Neat, Clear Colourless Oil

Pharmaffiliates[1][2]

Isotopic Enrichment

98 atom % D

C/DIN lIsotopes

Chemical Purity

96%

C/DIN lIsotopes

Table 2: Physical Properties of Nonanal (and its deuterated form)

Property Value Source
Boiling Point 191 °C (376 °F; 464 K) Wikipedia[4]
Melting Point -18 °C (0 °F; 255 K) Wikipedia[4]
Density 0.827 g/cm? Wikipedia[4]
Flash Point 63 °C / 145.4 °F (closed cup) Fisher Scientific[5]
- ) CAMEO Chemicals,
Solubility Insoluble in water o
Wikipedia[4][6]

log Pow (Octanol/Water ) ]

3.4 (at 35 °C) Sigma-Aldrich

Partition Coefficient)

Hazard Identification and Safety Precautions

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://cymitquimica.com/products/TR-N649332/nonanal-d18/
https://www.pharmaffiliates.com/en/1466552-36-2-nonanal-d18-pa2706335.html
https://www.lgcstandards.com/US/en/p/TRC-N649332
https://cymitquimica.com/products/TR-N649332/nonanal-d18/
https://cymitquimica.com/products/TR-N649332/nonanal-d18/
https://www.lgcstandards.com/US/en/p/TRC-N649332
https://cymitquimica.com/products/TR-N649332/nonanal-d18/
https://www.pharmaffiliates.com/en/1466552-36-2-nonanal-d18-pa2706335.html
https://en.wikipedia.org/wiki/Nonanal
https://en.wikipedia.org/wiki/Nonanal
https://en.wikipedia.org/wiki/Nonanal
https://www.fishersci.com/store/msds?partNumber=AAA1590822&productDescription=NONANAL+97%25+100G&vendorId=VN00024248&countryCode=US&language=en
https://en.wikipedia.org/wiki/Nonanal
https://cameochemicals.noaa.gov/chemical/20803
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15139109?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Nonanal-d18 is a combustible liquid and can cause skin and eye irritation.[5][6] It is also
harmful to aquatic life with long-lasting effects.

Table 3: Hazard Statements and Precautionary Measures

Hazard GHS Classification Precautionary Statements

P210: Keep away from heat,

sparks, open flames, and hot

surfaces. No smoking. P370 +
N ) o P378: In case of fire, use dry

Flammability Combustible liquid (H227) )

sand, dry chemical, or alcohol-

resistant foam to extinguish.

P403 + P235: Store in a well-

ventilated place. Keep cool.[5]

P280: Wear protective gloves,
protective clothing, eye
protection, and face protection.
P302 + P352: IF ON SKIN:
o Wash with plenty of soap and
Skin Irritation (Category 2),
Health Hazards o water. P305 + P351 + P338: IF
Eye Irritation (Category 2) ) ) .
IN EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[7]

Toxic to aquatic life (H401), )
) o ] P273: Avoid release to the
Environmental Hazards Harmful to aquatic life with )
i environment.
long-lasting effects (H412)

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[5][7]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[5]

[7]
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» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[5]

Handling, Storage, and Disposal

Handling:

Avoid contact with skin and eyes.[7]

Do not breathe vapors or aerosols.

Keep away from open flames, hot surfaces, and sources of ignition.[5]

Use in a well-ventilated area.[5]

Take precautionary measures against static discharge.

Storage:

» Store in a refrigerator.[8]

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[5]

o Store away from incompatible materials such as strong oxidizing agents.[5][7]
Disposal:

o Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.[5]

e Do not let the product enter drains.

Experimental Protocols and Toxicological
Information
Experimental Methodologies

The toxicological data for Nonanal, which is analogous to Nonanal-d18, is based on
standardized testing protocols, such as those established by the OECD.
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e Acute Oral Toxicity (LD50): Determined in rats, with a value of >5 g/kg.[7]

o Acute Dermal Toxicity (LD50): Assessed in rabbits, with a value of >5 g/kg.[7]

» Skin Irritation: Evaluated in rabbits, where neat material caused persistent erythema, severe
edema, and burns.[9]

o Eye Irritation: Tested in rabbits, with the neat material causing moderate transient irritation.[9]

e Aquatic Toxicity (LC50): Measured in rainbow trout (Oncorhynchus mykiss) over 96 hours in
a semi-static test based on OECD Test Guideline 203.

o Aquatic Toxicity (EC50): Determined for Daphnia magna over 48 hours in a flow-through test
following OECD Test Guideline 202.

Table 4: Toxicological Data for Nonanal

Test Species Result Classification
Not classified as
Acute Oral LD50 Rat >5 g/kg acutely toxic by
ingestion
Not classified as
Acute Dermal LD50 Rabbit >5 g/kg acutely toxic by
dermal contact
Skin : : o
) o Rabbit Severe Irritant Causes skin irritation
Corrosion/Irritation
Serious Eye ] ) Causes serious eye
o Rabbit Moderate Irritant o
Damage/Irritation irritation
Aquatic Toxicity . ) o
Rainbow Trout 1.45 mg/L Toxic to aquatic life
(LC50, 96h)
Aquatic Toxicity _ ) o
Daphnia magna 1.54 mg/L Toxic to aquatic life
(EC50, 48h)
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No ingredient of this product at levels greater than or equal to 0.1% is identified as a probable,
possible, or confirmed human carcinogen by IARC, NTP, or OSHA.

Emergency Procedures

¢ In case of skin contact: Immediately take off all contaminated clothing and rinse the skin with

water/shower.
¢ In case of eye contact: Rinse out with plenty of water and remove contact lenses.

« If swallowed: Have the victim drink water (two glasses at most). Consult a doctor if feeling

unwell.
 In case of fire: Use dry sand, dry chemical, or alcohol-resistant foam to extinguish.

» Accidental Release: For small spills, use absorbent paper to pick up the liquid. Seal
contaminated materials in a vapor-tight plastic bag for disposal.[6] For larger spills, isolate
the area for at least 50 meters (150 feet) in all directions.[6]

Visual Workflow for Safe Handling
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Safe Handling Workflow for Nonanal-d18

Preparation

Review Safety Data Sheet

l

Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

l

Prepare Well-Ventilated Workspace
(Fume Hood)

Handling
y

Retrieve from Refrigerated Storage

'

Aliquot Required Amount [f——=——————===—=—=—=-==

I
1 :
l | Emerg#ncy Response

Tightly Seal Primary Container Personal Exposure

Cleanup & Disposal

Decontaminate Work Surfaces

l

Dispose of Waste in
Approved Hazardous Waste Container

:

Remove and Dispose of PPE Properly

l

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Nonanal-d18.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [In-Depth Technical Guide: Safety and Handling of
Nonanal-d18]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15139109#safety-information-and-handling-
precautions-for-nonanal-d18]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b15139109?utm_src=pdf-custom-synthesis
https://cymitquimica.com/products/TR-N649332/nonanal-d18/
https://www.pharmaffiliates.com/en/1466552-36-2-nonanal-d18-pa2706335.html
https://www.lgcstandards.com/US/en/p/TRC-N649332
https://en.wikipedia.org/wiki/Nonanal
https://www.fishersci.com/store/msds?partNumber=AAA1590822&productDescription=NONANAL+97%25+100G&vendorId=VN00024248&countryCode=US&language=en
https://cameochemicals.noaa.gov/chemical/20803
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/nonanal.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Nonanal
https://tobacco-information.hpa.gov.tw/common/DownloadDetail.ashx?id=Zwz9ZT0qM2Iuhse0bUYWrw%3D%3D&posionId=A4101
https://www.benchchem.com/product/b15139109#safety-information-and-handling-precautions-for-nonanal-d18
https://www.benchchem.com/product/b15139109#safety-information-and-handling-precautions-for-nonanal-d18
https://www.benchchem.com/product/b15139109#safety-information-and-handling-precautions-for-nonanal-d18
https://www.benchchem.com/product/b15139109#safety-information-and-handling-precautions-for-nonanal-d18
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15139109?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15139109?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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